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Compound of Interest

Compound Name: Aldicarb sulfoxide

Cat. No.: B1666835 Get Quote

Aldicarb sulfoxide is a highly toxic carbamate pesticide and a metabolite of aldicarb.[1][2] It

functions as a cholinesterase inhibitor and presents a significant health risk, being fatal if

swallowed.[1][3] This document provides essential, immediate safety and logistical information

for researchers, scientists, and drug development professionals to ensure the safe handling

and disposal of Aldicarb sulfoxide in a laboratory setting.

Hazard Identification and Classification
Aldicarb sulfoxide is classified with the following hazards:

Acute Oral Toxicity: Fatal if swallowed.[3]

Acute Aquatic Toxicity: Very toxic to aquatic life.

It is crucial to handle this compound with extreme caution due to its high toxicity.

Quantitative Toxicity and Exposure Data
The following table summarizes key quantitative data for Aldicarb and its related compounds.

Note that specific occupational exposure limits for Aldicarb sulfoxide are not readily available;

therefore, stringent controls are necessary to minimize any potential exposure.
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Data Point Value Species Reference

Aldicarb Oral LD50 29.6 mg/kg Rat

Aldicarb Dermal LD50 149.9 mg/kg Rat

Aldicarb Dermal LD50 >2,000 mg/kg Rabbit

Aldicarb Sulfoxide

Oral LD50
0.45-1.1 mg/kg Rat

Aldicarb Sulfoxide

Dermal LD50
20 mg/kg Rabbit

Aldicarb Sulfoxide

NOAEL
< 6.3 µg/kg BW Rat

Aldicarb Sulfoxide

DNEL
0.00035 µg/kg BW Rat

NOAEL: No-Observed-Adverse-Effect Level DNEL: Derived No-Effect Level

Operational Plan: Personal Protective Equipment
(PPE)
A comprehensive personal protective equipment (PPE) plan is mandatory when handling

Aldicarb sulfoxide. The following table outlines the required PPE. All PPE should be

inspected for integrity before each use.
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Body Part Required PPE
Specifications and Best
Practices

Respiratory Type P2 Respirator Cartridges

Use a properly fitted respirator.

Consider a full-face respirator

for enhanced protection.

Hands Chemical-resistant gloves

Unlined nitrile or butyl rubber

gloves are recommended.

Avoid latex, leather, or cotton

gloves. Ensure sleeves are

worn over gloves.

Eyes
Chemical safety goggles and

face shield

Goggles provide primary

protection, while a face shield

offers additional defense

against splashes, especially

during mixing and pouring.

Body
Chemical-resistant coveralls or

lab coat

Wear a lab coat fully buttoned.

For tasks with a higher risk of

splashes, a waterproof spray

suit or a chemical-resistant

apron over coveralls is

necessary.

Feet Chemical-resistant boots

Wear long pants over boots to

prevent chemicals from

entering.

Logical Workflow for Handling Aldicarb Sulfoxide
The following diagram illustrates the procedural workflow for the safe handling of Aldicarb
sulfoxide, from preparation to disposal.
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Workflow for Safe Handling of Aldicarb Sulfoxide

Preparation
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Ensure safety
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Proceed to handling

Conduct Experiment

Use prepared materials

Segregate Hazardous Waste

Generate waste

Decontaminate Equipment

Post-experiment

Generate wasteClean Work Area

Generate waste

Doff PPE Correctly

Contaminated PPE

Label Waste Containers

Store Waste Securely

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Procedural workflow for Aldicarb sulfoxide.
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Experimental Protocols and Handling Procedures
Aldicarb sulfoxide is often used as a pesticide reference standard in analytical chemistry.

Methodologies for its detection in various matrices include:

Liquid Chromatography-Mass Spectrometry (LC-MS/MS): For the determination in foodstuffs

and honeybees.

Gas Chromatography-Mass Spectrometry (GC/MS): Used for analysis in water samples.

General Handling Protocol:

Preparation: Always handle Aldicarb sulfoxide within a certified chemical fume hood to

minimize inhalation exposure.

Weighing and Solution Preparation: Use a dedicated, clean weighing area. When preparing

solutions, add the solid to the solvent to minimize dust generation.

Spill Management:

Small Spills: Evacuate the area. Absorb the spill with an inert, dry material such as sand or

vermiculite. Collect the material in a sealed, labeled container for hazardous waste

disposal. Clean the spill area with soap and water.

Large Spills: Evacuate the laboratory immediately and contact your institution's emergency

response team.

First Aid:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station. Seek medical attention.

Ingestion: If swallowed, call a poison control center or doctor immediately.

Inhalation: Move the individual to fresh air.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1666835?utm_src=pdf-body
https://www.benchchem.com/product/b1666835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
All waste contaminated with Aldicarb sulfoxide must be treated as hazardous waste.

Waste Segregation and Disposal Procedures
Waste Type Disposal Procedure

Solid Waste

Includes contaminated gloves, paper towels,

and disposable labware. Place in a designated,

sealed, and clearly labeled hazardous waste

container.

Liquid Waste

Collect all aqueous and solvent solutions

containing Aldicarb sulfoxide in a dedicated,

sealed, and labeled hazardous waste container.

Do not pour down the drain.

Empty Containers

Triple rinse the container with a suitable solvent.

The rinsate must be collected as hazardous

liquid waste. Dispose of the container as

hazardous waste.

Contaminated PPE

Disposable PPE should be discarded as solid

hazardous waste after a single use. Reusable

PPE must be thoroughly decontaminated before

reuse.

All hazardous waste must be disposed of through a licensed professional waste disposal

service in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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